Cas no 478-01-3 (Nobiletin)

Nobiletin is a naturally occurring flavonoid extracted from Citrus reticulata peel. It possesses notable antioxidant and anti-inflammatory properties, making it a potential candidate for the development of novel therapeutic agents targeting various diseases. Its unique chemical structure also exhibits strong inhibitory activity against certain enzymes involved in carcinogenesis pathways.

Nobiletin structure

Product name:Nobiletin

CAS No:478-01-3

MF:C₂₁H₂₂O₈

MW:402.394587039948

MDL:MFCD03273560

CID:37645

PubChem ID:125307388

Nobiletin Chemical and Physical Properties

Names and Identifiers

- Nobiletin
- 3',4',5,6,7,8-HEXAMETHOXYFLAVONE
- Flavone, 5,6,7,8,3',4'-hexamethoxy
- hexamethoxyflavone
- NOBILETIN WITH HPLC
- 4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-
- 5,6,7,8-tetramethoxy-
- 2-(3,4-dimethoxyphenyl)-5,6,7,8-tetramethoxychromen-4-one
- NOBILETIN(P)
- Nobiletin, Synthetic
- 2-(3,4-dimethoxy-phenyl)-5,6,7,8-tetramethoxy-chromen-4-one
- 3',4',5,6,7,8-hexamethoxy-flavone
- 5,6,7,8,3',4'-Hexamethoxyflavone
- Nobiletin,Hexamethoxyflavone
- [ "3'", "4'", "5", "6", "7", "8-Hexamethoxyflavone" ]
- C21H22O8
- 2-(3,4-Dimethoxyphenyl)-5,6,7,8-tetramethoxy-4H-1-benzopyran-4-one
- D65ILJ7WLY
- Nobiletin (Hexamethoxyflavone)
- MRIAQLRQZPPODS-UHFFFAOYSA-N
- NSC76751
- CPD000156231
- 2-(3,4-dimethoxyphenyl)-5,6,7,8-tetramethoxy-4H-chromen-4-one
- 4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-5
- 3’,4’,5,6,7,8-Hexamethoxyflavone
- 3'
- [478-01-3]
- MLS001424129
- NOBILETIN, 20% (Technical Grade)
- MLS000759462
- NOBILETIN [478-01-3]
- MLS000574877
- SMR000156231
- "Nobiletin
- MLSMR
- MLS000877030
- MDL： MFCD03273560
- Inchi： 1S/C21H22O8/c1-23-13-8-7-11(9-15(13)24-2)14-10-12(22)16-17(25-3)19(26-4)21(28-6)20(27-5)18(16)29-14/h7-10H,1-6H3
- InChI Key： MRIAQLRQZPPODS-UHFFFAOYSA-N
- SMILES： O1C(=C([H])C(C2C(=C(C(=C(C1=2)OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])=O)C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

Exact Mass: 402.131468g/mol
Surface Charge: 0
XLogP3: 3
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 7
Monoisotopic Mass: 402.131468g/mol
Monoisotopic Mass: 402.131468g/mol
Topological Polar Surface Area: 81.7Å²
Heavy Atom Count: 29
Complexity: 593
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0
Tautomer Count: nothing
Molecular Weight: 402.4

Experimental Properties

Color/Form: Yellow powder
Density: 1.244
Melting Point: 136.0 to 140.0 deg-C
Boiling Point: 587.9℃/760mmHg
Flash Point: 256.5°C
Refractive Index: 1.558
Solubility: 13.39 mg/L @ 25 °C (est)
PSA: 85.59000
LogP: 3.51160
Sensitiveness: Sensitive to heat

Nobiletin Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
WGK Germany：3
Safety Instruction： S26; S36/37/39
RTECS：DJ3052200
Risk Phrases：R36/37/38
Storage Condition：<0°C

Nobiletin Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DCAPI1187-250 mg	Nobiletin (Hexamethoxyflavone)	478-01-3	>99%	250mg	$500.0	2022-02-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N55401-20mg	Nobiletin	478-01-3		20mg	¥378.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N55404-100mg	Nobiletin	478-01-3		100mg	¥318.0	2021-09-08
eNovation Chemicals LLC	D489200-1g	Nobiletin	478-01-3	98%	1g	$190	2024-07-28
Ambeed	A298598-5g	2-(3,4-Dimethoxyphenyl)-5,6,7,8-tetramethoxy-4H-chromen-4-one	478-01-3	99%	5g	$620.0	2025-02-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T2834-10 mg	Nobiletin	478-01-3	98.78%	10mg	￥1012.00	2022-04-26
Chemenu	CM186490-100mg	Nobiletin	478-01-3	95+%	100mg	$***	2023-05-30
Chengdu Biopurify Phytochemicals Ltd	BP1001-20mg	Nobiletin	478-01-3	98%	20mg	$48	2023-09-20
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T2834-100 mg	Nobiletin	478-01-3	98.78%	100MG	￥4812.00	2022-04-26
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP0395-20mg	Nobiletin	478-01-3	HPLC≥98%	20mg	￥160元	2023-09-15